5-cyano-6-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-(furan-2-yl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide

• IUPAC Name: 5-cyano-6-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-(furan-2-yl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C27H23FN4O4S/c1-16-24(26(34)32-20-6-3-4-7-21(20)35-2)25(22-8-5-13-36-22)19(14-29)27(30-16)37-15-23(33)31-18-11-9-17(28)10-12-18/h3-13,25,30H,15H2,1-2H3,(H,31,33)(H,32,34)
• InChI Key: BSGCYNNTWPNJBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC(=O)NC2=CC=C(C=C2)F)C#N)C3=CC=CO3)C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C27H23FN4O4S
• Molecular Weight: 518.6 g/mol

Description

5-cyano-6-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-(furan-2-yl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C27H23FN4O4S and its molecular weight is 518.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of related compounds often involves complex reactions including cyclization, Suzuki coupling, and hydrogenation, highlighting the intricate chemistry involved in creating such molecules. One example includes the synthesis of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents, demonstrating the versatility of these compounds in generating potent biological activity (Ismail et al., 2004) (Ismail et al., 2004).
• Research on furan derivatives like the synthesis and computational studies of certain bipyridine carboxamides showcases the importance of understanding chemical reactions in water, revealing insights into their non-linear optical properties and potential biological interactions (Jayarajan et al., 2019) (Jayarajan et al., 2019).

Applications in Biological Research

• The development of new synthetic methodologies for heterocyclic derivatives, including dihydropyridinones and tetrahydropyridinediones, underlines the continuous search for compounds with varied biological activities. These methods provide a broad spectrum of potential applications in medicinal chemistry and drug discovery (Bacchi et al., 2005) (Bacchi et al., 2005).
• Investigations into furan-based compounds for antiprotozoal activities, as seen with the synthesis of aza-analogues of furamidine, illustrate the significant potential of such molecules in addressing global health challenges like Trypanosoma and Plasmodium infections (Ismail et al., 2003) (Ismail et al., 2003).

Advanced Materials and Imaging

• The synthesis and exploration of novel furan derivatives for their electronic and optical properties point towards their utility in material science, including applications in organic electronics and as components in molecular devices (Bossio et al., 1994) (Bossio et al., 1994).